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Compound of Interest

Compound Name: PI-828

Cat. No.: B1677774 Get Quote

PI-828 Technical Support Center
Welcome to the technical support center for PI-828. This resource is designed to assist

researchers, scientists, and drug development professionals in utilizing PI-828 effectively in

their cell culture experiments. Here you will find troubleshooting guides and frequently asked

questions to address common issues related to the stability and use of this dual PI3K and

Casein Kinase 2 (CK2) inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I prepare and store stock solutions of PI-828?

A1: Proper preparation and storage of PI-828 stock solutions are critical to ensure its activity. It

is recommended to dissolve PI-828 in DMSO to create a high-concentration stock solution

(e.g., 10 mM or 100 mM)[1][2]. For storage, it is advised to:

Store the powdered form at -20°C for up to 3 years[3].

Store stock solutions in aliquots at -80°C for up to 6 months or at -20°C for up to 1 month[4].

Avoid repeated freeze-thaw cycles to prevent degradation of the compound[4].

Q2: How stable is PI-828 in cell culture media?

A2: While specific quantitative data on the half-life of PI-828 in various cell culture media is not

readily available, it is indicated that solutions of PI-828 are unstable[3]. Therefore, it is strongly
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recommended to prepare fresh working dilutions in your cell culture medium immediately

before each experiment[3]. Do not store PI-828 diluted in cell culture media for extended

periods.

Q3: What are the known targets and inhibitory concentrations of PI-828?

A3: PI-828 is a dual inhibitor of Phosphoinositide 3-kinase (PI3K) and Casein Kinase 2 (CK2)

[3][4][5]. Its inhibitory activity has been characterized against several targets.
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Issue Possible Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

Degradation of PI-828 due to

improper storage or handling.

Prepare fresh working

solutions of PI-828 from a

properly stored, frozen stock

for each experiment. Ensure

stock solutions have not

undergone multiple freeze-

thaw cycles[4].

Instability of PI-828 in cell

culture medium at 37°C over

the course of a long

experiment.

For long-term experiments

(e.g., >24 hours), consider

replenishing the media with

freshly prepared PI-828 at

appropriate intervals.

Complete lack of biological

effect.

Incorrect concentration

calculation or inactive

compound.

Verify the molecular weight

and recalculate the

concentration. If possible, test

the activity of the compound in

a well-established positive

control assay. Ensure the

compound was stored

correctly.

Off-target effects of PI-828.

PI-828 has been shown to

have off-target effects, such as

inhibiting Ca2+ transients

elicited by certain aminergic

agonists independently of PI3K

inhibition[6]. Consider these

potential off-target effects

when interpreting your data.

High cellular toxicity observed

at expected active

concentrations.

Solvent toxicity or compound

precipitation.

Ensure the final concentration

of the solvent (e.g., DMSO) in

the cell culture medium is non-

toxic to your cells (typically

<0.5%). Visually inspect the

medium for any signs of

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/pi-828.html
https://pubmed.ncbi.nlm.nih.gov/38823731/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound precipitation after

dilution.

Quantitative Data Summary
The following table summarizes the reported IC50 values for PI-828 against its primary targets.

Target IC50 (nM) Reference

p110α 173, 183 [2][3][4][5]

p110β 98 [2]

p110δ 227 [2]

p110γ 1967 [2]

CK2 149 [3][4][5]

CK2α2 1127 [3][4][5]

Experimental Protocols
Protocol 1: Preparation of PI-828 Stock Solution

Materials: PI-828 powder, Dimethyl sulfoxide (DMSO), sterile microcentrifuge tubes.

Procedure: a. Calculate the required mass of PI-828 powder to prepare a stock solution of

desired concentration (e.g., 10 mM). The molecular weight of PI-828 is 322.36 g/mol [1]. b.

Weigh the PI-828 powder and transfer it to a sterile microcentrifuge tube. c. Add the

calculated volume of DMSO to the tube. d. Vortex thoroughly until the powder is completely

dissolved. e. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes

to avoid multiple freeze-thaw cycles. f. Store the aliquots at -20°C for short-term storage (up

to 1 month) or -80°C for long-term storage (up to 6 months)[4].

Protocol 2: Preparation of Working Solution in Cell Culture Media

Materials: PI-828 stock solution, pre-warmed complete cell culture medium.
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Procedure: a. Thaw an aliquot of the PI-828 stock solution at room temperature. b. Calculate

the volume of the stock solution required to achieve the desired final concentration in your

cell culture medium. c. Add the calculated volume of the stock solution to the pre-warmed

cell culture medium. d. Mix gently by inverting the tube or pipetting. e. Use the freshly

prepared working solution immediately for your experiment. Do not store the diluted solution.
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Caption: The PI3K/Akt signaling pathway and points of inhibition by PI-828.
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Caption: Recommended experimental workflow for using PI-828.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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